3-(3-Chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15ClO3/c1-20-14-7-8-15(17(11-14)21-2)16(19)9-6-12-4-3-5-13(18)10-12/h3-11H,1-2H3/b9-6+
• InChI Key: XLVBMVAQISLZON-RMKNXTFCSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C=CC2=CC(=CC=C2)Cl)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C(=O)/C=C/C2=CC(=CC=C2)Cl)OC
• Molecular Formula: C17H15ClO3
• Molecular Weight: 302.7 g/mol
• CAS No.: 1482338-71-5

Description

3-(3-Chlorophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one, also known as chalcone, is a yellow crystalline compound that belongs to the family of flavonoids. It is widely used in scientific research due to its potential pharmacological properties, including anti-inflammatory, anti-cancer, anti-microbial, anti-diabetic, and anti-oxidant effects.

Scientific Research Applications

Synthesis and Characterization

• The isomerisation of a series of related compounds, including 3-(3,4-dimethoxyphenyl) prop-2-en-1-one derivatives, has been carried out, providing insight into the synthesis and structural characterization of these compounds (Tayade & Waghmare, 2016).

Crystal Structure Analysis

• A study on a cocrystal involving a closely related compound, 1-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, revealed insights into the crystal packing, stabilized by weak intermolecular interactions (Ng et al., 2006).

Electronic Properties and Chemical Reactivity

• Computational insights on a similar compound, (E)-3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, provided information on its molecular structure, electronic properties, and chemical reactivity, utilizing density functional theory methods (Adole et al., 2020).

Vibrational Spectroscopy and Molecular Analysis

• Research on (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, a related compound, involved synthesis, IR spectroscopy, and X-ray diffraction studies to understand its molecular structure and vibrational properties (Najiya et al., 2014).

Nonlinear Optical Properties

• The study of the linear, second, and third order nonlinear optical properties of novel noncentrosymmetric donor-acceptor configure chalcone derivatives, including (E)-3-(4-Chlorophenyl)-1-(2-furyl)prop-2-en-1-one, highlighted their potential in semiconductor devices (Shkir et al., 2019).